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Compound of Interest

Compound Name: Nickel bromide trihydrate

Cat. No.: B12056018

Get Quote

This guide provides troubleshooting and frequently asked questions (FAQs) for researchers,

scientists, and drug development professionals working with hygroscopic Nickel(II) bromide

trihydrate.

Frequently Asked Questions (FAQs)
Q1: What is Nickel(II) bromide trihydrate and why is it considered hygroscopic?

A1: Nickel(II) bromide trihydrate (NiBr₂·3H₂O) is a hydrated inorganic salt.[1][2] It is

characterized as a light yellowish-green to green crystalline powder.[1][3] Its hygroscopic

nature means it readily absorbs moisture from the atmosphere.[2][4][5] This can cause the

material to become damp and form clumps, potentially affecting its chemical properties.[4][6]

Q2: What are the primary safety hazards associated with Nickel(II) bromide trihydrate?

A2: Nickel(II) bromide trihydrate is considered a hazardous chemical.[7] Key hazards include:

May cause an allergic skin reaction.[7][8]

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[7][8]
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Suspected of causing genetic defects.[7][8]

May cause cancer.[7][8]

May damage fertility or the unborn child.[7][8]

Causes damage to organs through prolonged or repeated exposure.[7][8]

Very toxic to aquatic life with long-lasting effects.[7][9]

Always consult the Safety Data Sheet (SDS) before handling this chemical.[7][8][9]

Q3: How should I properly store Nickel(II) bromide trihydrate to minimize water absorption?

A3: To minimize moisture absorption, store Nickel(II) bromide trihydrate in a tightly closed

container in a dry, cool, and well-ventilated place.[7][8][9] For enhanced protection, consider

placing the primary container inside a larger, sealed container with a desiccant.

Q4: My Nickel(II) bromide trihydrate has formed clumps. Can I still use it?

A4: If the material has only formed clumps due to moisture absorption, it may still be usable

depending on your experimental requirements.[4] However, the presence of excess water can

affect reaction stoichiometry and concentration calculations. For highly sensitive applications,

using a fresh, dry batch is recommended. If you choose to use clumped material, you may

need to gently break up the clumps with a spatula before weighing.[4]

Q5: What personal protective equipment (PPE) is required when handling this compound?

A5: When handling Nickel(II) bromide trihydrate, you should wear appropriate personal

protective equipment, including:

Chemical safety goggles or eyeglasses.

Protective gloves.

A lab coat or other protective clothing to prevent skin exposure.[7]
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In cases of inadequate ventilation or when dust is generated, respiratory protection is

necessary.[7][9][10]

Troubleshooting Guide
Issue Possible Cause Solution

Difficulty in accurately

weighing the reagent.

The material has absorbed

moisture and become "sticky"

or clumped.

Weigh the material quickly to

minimize air exposure.[4] For

larger quantities, consider

handling inside a glove box or

a controlled low-humidity

environment.[11]

Inconsistent experimental

results.

The water content of the

hygroscopic material is

variable, leading to inaccurate

concentrations.

Use a fresh, unopened

container of the reagent. If this

is not possible, you may need

to determine the water content

of your current batch through

analytical methods like Karl

Fischer titration.

The material has changed

color or appears wet.

Significant water absorption

has occurred, potentially

leading to deliquescence

(dissolving in the absorbed

water).[6]

This indicates a high level of

water contamination. It is

strongly recommended to use

a new batch of the reagent for

any quantitative or sensitive

applications. The material may

be disposed of according to

hazardous waste regulations.

[9]

Spillage of Nickel(II) bromide

trihydrate powder.

Accidental mishandling of the

container.

Avoid creating dust.[9]

Carefully sweep or scoop up

the spilled material and place it

in a suitable, closed container

for disposal.[9] Ensure the

area is cleaned thoroughly.
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Data Presentation
Physical and Chemical Properties of Nickel(II) Bromide Trihydrate

Property Value

CAS Number 7789-49-3[7][12]

Molecular Formula NiBr₂·3H₂O[1][8]

Molecular Weight 272.55 g/mol [1][12]

Appearance
Light yellowish-green to green crystalline

powder[1][3]

Solubility Soluble in water and alcohols[3][5][13]

Melting Point Loses water at 300°C[5][13]

Density 5.098 g/mL at 25°C (anhydrous)[13]

Experimental Protocols
Protocol 1: Standard Handling Procedure for Weighing and Dispensing

Preparation: Before opening the container, ensure your workspace is clean and you are

wearing the appropriate PPE (lab coat, gloves, safety goggles).

Minimize Exposure: Open the container of Nickel(II) bromide trihydrate in an area with low

humidity, if possible, or under a fume hood.

Dispensing: Quickly weigh the desired amount of the reagent using a clean, dry spatula and

weighing boat.

Sealing: Immediately and tightly close the container after dispensing to prevent moisture

absorption.

Clean-up: Clean any spills promptly and dispose of contaminated materials as hazardous

waste.
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Protocol 2: Handling of Clumped Nickel(II) Bromide Trihydrate

Assessment: Visually inspect the clumped material. If it is only slightly agglomerated, it may

be possible to proceed. If it is visibly wet or has formed a solution, it should be discarded.

Breaking Clumps: In a well-ventilated area or fume hood, gently use a clean, dry spatula to

break up the clumps within the container or on a watch glass.[4]

Weighing: Proceed to weigh the material, acknowledging that the water content is higher

than specified.

Documentation: Note the state of the material in your experimental records, as this may be a

source of error or variability.

Visualizations
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Workflow for Handling Hygroscopic Reagents

Start: Need to use
Nickel(II) bromide trihydrate

Is the container unopened
and the material free-flowing?

Proceed with standard weighing protocol.
(Protocol 1)

Yes

Is the material only
slightly clumped?

No

Proceed with experiment

Handle with care, breaking up clumps.
(Protocol 2)

Note potential for inaccuracy.

Yes

Material is overly compromised.
Use a new batch and

dispose of the old material.

No
(visibly wet)

Click to download full resolution via product page

Caption: Decision workflow for handling Nickel(II) bromide trihydrate.
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Safety Pathway for Handling Hazardous Chemicals

Preparation

Handling

Post-Handling

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Dispense Reagent Carefully
(Avoid Dust)

Clean Spills Immediately

Store in Tightly Sealed Container

Dispose of Waste Properly
(Hazardous Waste)

Click to download full resolution via product page

Caption: Logical flow of safety precautions for chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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